![molecular formula C12H8BrN3S B2699367 4-(5-bromo-2-thienyl)-2-(1H-pyrrol-1-yl)pyrimidine CAS No. 860788-65-4](/img/structure/B2699367.png)
4-(5-bromo-2-thienyl)-2-(1H-pyrrol-1-yl)pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(5-Bromo-2-thienyl)-2-(1H-pyrrol-1-yl)pyrimidine (BPTP) is a heterocyclic compound with a wide range of potential applications in science and medicine. It is a five-membered ring structure composed of two nitrogen atoms, two sulfur atoms, and one bromine atom. BPTP is used as a building block for the synthesis of a variety of molecules, including drugs and other biologically active compounds. BPTP is also used as a ligand in coordination chemistry, and has been studied for its potential applications in drug design and delivery.
Scientific Research Applications
Synthesis and Structural Analysis
Researchers have developed methods for synthesizing various pyrimidine derivatives, including those related to 4-(5-bromo-2-thienyl)-2-(1H-pyrrol-1-yl)pyrimidine, highlighting the importance of structural analysis in understanding their properties and potential applications. For instance, Yang et al. (2014) synthesized 4-[5-(2-Bromophenyl)-1,3,4-thiadiazol-2-ylthio]-2-(trifluoromethyl)thieno[2,3-d]pyrimidine, demonstrating a process that offers advantages such as mild reaction conditions and good yields, with the structure characterized by NMR, MS, and X-ray diffraction analysis (Yang et al., 2014).
Biological and Antitumor Activities
Several studies have explored the biological and antitumor activities of pyrimidine derivatives. A notable example is the work by Wang et al. (2010), who synthesized a series of pyrrolo[2,3-d]pyrimidine thienoyl antifolate inhibitors showing potent in vitro and in vivo antitumor activity due to selective transport by folate receptors over the reduced folate carrier (Wang et al., 2010). This research indicates the compound's relevance in cancer treatment, emphasizing the targeting of specific cellular transport mechanisms for therapeutic efficacy.
Antimicrobial and Anti-inflammatory Properties
Thienopyrimidine derivatives have also been reported to possess antimicrobial and anti-inflammatory properties. Tolba et al. (2018) prepared a series of thieno[2,3-d]pyrimidine heterocyclic compounds, testing them as antimicrobial and anti-inflammatory agents. These compounds showed remarkable activity against fungi, bacteria, and inflammation (Tolba et al., 2018), highlighting their potential in developing new therapeutic agents.
properties
IUPAC Name |
4-(5-bromothiophen-2-yl)-2-pyrrol-1-ylpyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8BrN3S/c13-11-4-3-10(17-11)9-5-6-14-12(15-9)16-7-1-2-8-16/h1-8H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MTCLLLLNVVDMSR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C=C1)C2=NC=CC(=N2)C3=CC=C(S3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8BrN3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.